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Compound of Interest

Compound Name: 3,5-Dichlorobenzaldehyde oxime

CAS No.: 93033-57-9

Cat. No.: B2962352 Get Quote

Technical Guide | Version 1.0 Audience: Researchers, Process Chemists, and Safety Officers

in Drug Development.

Executive Summary
Chlorinated benzaldehyde oximes (e.g., 2-chlorobenzaldehyde oxime, 4-chlorobenzaldehyde

oxime) represent a distinct class of chemical intermediates and potential pharmacophores.

While often viewed merely as stable precursors to nitriles or amines, their toxicological profile is

complex. They act as "masked" reservoirs for two distinct toxicophores: the chlorinated

benzaldehyde (a potent irritant and aquatic toxin) and hydroxylamine (a hematotoxin and

mutagen).

This guide moves beyond basic Safety Data Sheet (SDS) parameters to explain the

mechanistic basis of their toxicity. It provides actionable protocols for stability testing and

aquatic risk assessment, ensuring that research pipelines remain robust and compliant.

Chemical Identity & Physicochemical Properties
The position of the chlorine atom significantly influences the lipophilicity and steric stability of

the oxime, affecting its bioavailability and hydrolysis rate.
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Property
2-
Chlorobenzaldehyd
e Oxime

4-
Chlorobenzaldehyd
e Oxime

Implication

CAS No. 3717-28-0
3717-28-0 (Generic) /

104-88-1 (Aldehyde)

Verify specific isomer

CAS before ordering.

Molecular Formula C₇H₆ClNO C₇H₆ClNO

Molecular Weight 155.58 g/mol 155.58 g/mol

Small molecule;

crosses membranes

easily.

LogP (Octanol/Water) ~2.6 ~2.7

High Lipophilicity:

Readily absorbed via

skin and gills.

Physical State White crystalline solid White crystalline solid
Dust inhalation

hazard.

Solubility
Low in water; High in

DMSO/EtOH

Low in water; High in

DMSO/EtOH

Requires co-solvents

for aquatic testing.

Toxicokinetics & Mechanism of Action
Understanding the metabolic fate is critical for predicting toxicity. These compounds are not

biologically inert; they undergo hydrolysis and enzymatic transformation.

The Hydrolysis Pathway (The Primary Driver)
In physiological conditions (especially acidic environments like the stomach or lysosomes), the

oxime linkage (

) hydrolyzes. This releases the parent aldehyde and hydroxylamine.

2-Cl Isomer: Steric hindrance from the ortho-chlorine may retard hydrolysis compared to the

para-isomer, potentially delaying onset of toxicity but prolonging systemic exposure.

4-Cl Isomer: Hydrolyzes more readily to 4-chlorobenzaldehyde.
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Metabolic Fate Diagram
The following diagram illustrates the divergent pathways for the breakdown products.
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Figure 1: Metabolic divergence of chlorinated benzaldehyde oximes. Note the generation of

two distinct toxic species upon hydrolysis.

Mammalian Toxicological Profile
Acute Toxicity[1]

Oral (Rat): The oxime is generally more toxic than its parent aldehyde.

4-Chlorobenzaldehyde:[1] LD50 ~1575 mg/kg (GHS Category 4).

4-Chlorobenzaldehyde Oxime: Classified as GHS Category 3 (Toxic if swallowed).

Reasoning: The release of hydroxylamine adds systemic hematotoxicity to the baseline

narcosis/irritation of the aldehyde.

Dermal: Significant absorption due to high LogP. Irritation is common.

Irritation & Sensitization
Skin/Eye: Both isomers are classified as Category 2 Irritants. The aldehyde hydrolysis

product is a severe eye irritant.[2]
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Sensitization: While the aldehyde is often non-sensitizing, the oxime moiety is a structural

alert for skin sensitization. Oximes can haptenize proteins, leading to allergic contact

dermatitis.

Recommendation: Treat all oximes as potential sensitizers until LLNA (Local Lymph Node

Assay) data proves otherwise.

Genotoxicity
Ames Test: Benzaldehydes are typically negative. However, hydroxylamine is a known

mutagen.

Risk: Positive results in Ames tests for this class are often strain-specific (e.g., S.

typhimurium TA100) and depend on the rate of hydrolysis during the pre-incubation phase.

Environmental Toxicology (Aquatic)
Chlorinated aromatics are notoriously toxic to aquatic life.[2] The oxime functionality does not

mitigate this; it may enhance it.

Organism Endpoint Value (Approx.) Classification

Fish (Pimephales

promelas)
96h LC50 2.2 mg/L Toxic (Category 2)

Invertebrate (Daphnia

magna)
48h EC50 1.8 - 5.0 mg/L Toxic

Algae 72h ErC50 ~10 mg/L Harmful

Fate: The aldehyde is readily biodegradable, but the oxime may persist longer in neutral pH

waters, extending the window of exposure for aquatic organisms.

Experimental Protocols (Self-Validating)
Protocol A: Hydrolytic Stability Screening
Purpose: To determine the half-life of the oxime at physiological pH, predicting "prodrug-like"

release of toxic metabolites.
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Materials:

Test Compound (10 mM in DMSO).

Phosphate Buffer (pH 7.[3]4) and Acetate Buffer (pH 4.0).

HPLC with UV detection (254 nm).

Workflow:

Preparation: Spike buffers with Test Compound to a final concentration of 50 µM.

Incubation: Maintain at 37°C in a shaking water bath.

Sampling: Aliquot 100 µL at T=0, 30, 60, 120, 240 min.

Quench: Immediately add 100 µL cold Acetonitrile (stops enzymatic activity if microsomes

are used, or simply precipitates/dilutes for chemical stability).

Validation (The Checkpoint):

Control: Run 4-Chlorobenzaldehyde standard.[1]

Success Criteria: Mass balance must be >90% (Sum of Oxime + Aldehyde areas). If

<90%, suspect degradation to nitrile or insoluble precipitation.

Protocol B: Daphnia magna Acute Immobilization Test
(OECD 202 Adapted)
Purpose: Rapid assessment of aquatic hazard for waste stream management.

Workflow Diagram:
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Figure 2: Workflow for determining acute aquatic toxicity (EC50).

Risk Assessment & Handling
Occupational Health

Inhalation: Use Local Exhaust Ventilation (LEV). The solid dust is an irritant; vapors from

hydrolysis (aldehyde) are lachrymators.
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Skin: Nitrile gloves are sufficient for splash protection, but Laminate film (Silver Shield) is

recommended for prolonged handling due to the high lipophilicity and permeation potential of

chlorinated aromatics.

Regulatory Status
GHS Labeling: Danger. Toxic if swallowed (H301).[2] Causes skin irritation (H315).[2][4]

Toxic to aquatic life with long-lasting effects (H411).[1]

Transport: UN 2811 (Toxic Solid, Organic, N.O.S.) or UN 3077 (Environmentally Hazardous

Substance) depending on the specific formulation and primary hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2962352#toxicity-profile-of-chlorinated-
benzaldehyde-oximes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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